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Compound of Interest

Compound Name: Brilliant Orange H

Cat. No.: B1451170

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of
Brilliant Orange H, a fluorescent dye with applications in various research fields. Adherence to
these protocols will ensure the consistent and accurate preparation of this reagent for
experimental use.

Quantitative Data Summary

For ease of reference and comparison, the key quantitative data for Brilliant Orange H are
summarized in the table below.

Parameter Value Source(s)
CAS Number 52749-23-2 [1]12]
Molecular Weight 378.4 g/mol [1]

N Slightly soluble in DMSO,
Solubility )

Methanol, and Aqueous Acid.

Storage (Solid) Store in a dry place.
Storage (Stock Solution) Refrigerator (2-8 °C).
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Experimental Protocol: Preparation of a 10 mM
Brilliant Orange H Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of Brilliant Orange H in
dimethyl sulfoxide (DMSQ). This concentration is a common starting point for further dilutions
to working concentrations for various experimental assays.

Materials:

Brilliant Orange H powder (CAS: 52749-23-2)

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials

e \ortex mixer

e Sonicator (optional, but recommended)

o Calibrated analytical balance

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-
resistant gloves.

Procedure:

o Safety Precautions: Before handling, consult the Safety Data Sheet (SDS) for Brilliant
Orange H. May cause an allergic skin reaction and respiratory irritation. Avoid breathing
dust. Wear appropriate personal protective equipment, including gloves and eye protection.

e Calculation:

o To prepare a 10 mM stock solution, the required mass of Brilliant Orange H is calculated
using the following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) X
Molecular Weight ( g/mol )

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1451170?utm_src=pdf-body
https://www.benchchem.com/product/b1451170?utm_src=pdf-body
https://www.benchchem.com/product/b1451170?utm_src=pdf-body
https://www.benchchem.com/product/b1451170?utm_src=pdf-body
https://www.benchchem.com/product/b1451170?utm_src=pdf-body
https://www.benchchem.com/product/b1451170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
0.3784 g/mol = 3.784 mg

e Weighing:

o Carefully weigh out the calculated amount of Brilliant Orange H powder using a
calibrated analytical balance. It is recommended to do this in a chemical fume hood to
avoid inhalation of the powder.

e Dissolution:

[e]

Transfer the weighed powder to an appropriately sized microcentrifuge tube or amber
glass vial.

[e]

Add the desired volume of anhydrous DMSO.

[e]

Vortex the solution at a high speed for at least 2-5 minutes to aid dissolution.

o

If the powder is not fully dissolved, sonicate the solution for 10-15 minutes. Visually
inspect the solution to ensure no solid particles remain.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or
amber glass vials to minimize freeze-thaw cycles.

o Store the aliquots in a refrigerator at 2-8°C, protected from light.
Visualizations
Experimental Workflow for Brilliant Orange H Stock Solution Preparation

Caption: A flowchart illustrating the key steps for preparing a stock solution of Brilliant Orange
H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Orange H Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1451170#protocols-for-preparing-brilliant-orange-h-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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